Cas no 1491967-73-7 ({1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol
• CAS No: 1491967-73-7
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6218412
• PubChem ID: 66023895
• Update Time: 2025-06-11

{1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol
• 1491967-73-7
• (1-((5-Bromothiophen-2-yl)methyl)cyclopropyl)methanol
• AKOS015366236
• {1-[(5-bromothiophen-2-yl)methyl]cyclopropyl}methanol
• EN300-1893789
• CS-0354893

• Inchi： 1S/C9H11BrOS/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2,11H,3-6H2
• InChI Key： MRTFDEYVSQYSQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2(CO)CC2)S1

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1491967-73-7)

{1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol} is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1491967-73-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromothiophene moiety and a cyclopropyl group makes it a versatile scaffold for medicinal chemists exploring new drug candidates.

The structural framework of {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol incorporates a thiophene ring substituted with a bromine atom at the 5-position, which is a common feature in many bioactive molecules. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of a cyclopropyl group further enhances the molecule's complexity, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which highlight the compound's synthetic utility. Researchers have been particularly interested in exploring its reactivity, as the bromine substituent on the thiophene ring can be readily modified through cross-coupling reactions, allowing for the introduction of diverse pharmacophores.

In the context of drug discovery, {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it an attractive candidate for further derivatization, enabling the exploration of new chemical spaces. This has led to several studies focusing on its derivatives as potential lead compounds for various therapeutic indications.

One area of particular interest is the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. The bromothiophene moiety in {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol can be leveraged to design molecules that interact with kinase active sites. Preliminary studies have shown promising results in terms of inhibitory activity against certain kinases, suggesting its potential as a starting point for developing novel anticancer agents.

Another exciting application lies in the field of materials science. The unique electronic properties of thiophene derivatives make them suitable candidates for organic semiconductors and conductive polymers. Researchers have been exploring the use of {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol as a building block for designing materials with enhanced electrical conductivity and optical properties. These advancements could have implications in various technological applications, including flexible electronics and organic photovoltaics.

The compound's potential also extends to the realm of agrochemicals. Thiophene-based compounds have shown efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests. By incorporating {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol into agrochemical formulations, scientists aim to develop more effective and environmentally friendly solutions for crop protection.

Furthermore, the growing interest in green chemistry has prompted researchers to investigate sustainable synthetic routes for this compound. Efforts are being made to optimize reaction conditions to minimize waste and energy consumption, aligning with global efforts to promote sustainable practices in chemical manufacturing.

In summary, {1-(5-bromothiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1491967-73-7) is a multifaceted compound with significant potential across various domains of science and technology. Its unique structural features make it a valuable tool for medicinal chemists, materials scientists, and agrochemists alike. As research continues to uncover new applications and synthetic strategies for this molecule, its importance is likely to grow even further.